Cas no 339112-65-1 (ethyl 2-[2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazol-1-yl]acetate)

• Product Name: ethyl 2-[2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazol-1-yl]acetate
• CAS No: 339112-65-1
• CID: 4648951
• Update Time: 2025-05-22

ethyl 2-[2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazol-1-yl]acetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-[2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazol-1-yl]acetate

Comprehensive Overview of Ethyl 2-[2-(6-Chloropyridin-3-yl)-1H-1,3-benzodiazol-1-yl]acetate (CAS No. 339112-65-1)

The compound ethyl 2-[2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazol-1-yl]acetate (CAS No. 339112-65-1) is a specialized organic molecule with a unique structural framework. It combines a benzodiazole core with a chloropyridine substituent, linked via an acetate ester group. This configuration grants it distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both heterocyclic and halogenated components enhances its potential for biological activity, particularly in targeting specific enzymes or receptors.

In recent years, the demand for heterocyclic compounds like ethyl 2-[2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazol-1-yl]acetate has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) therapeutics and antimicrobial agents. The chloropyridine moiety, a common feature in agrochemicals, also suggests possible uses in crop protection formulations. These attributes align with current trends in green chemistry and sustainable agriculture, addressing global concerns about food security and environmental impact.

The synthesis of CAS No. 339112-65-1 typically involves multi-step organic reactions, including condensation and esterification processes. Advanced techniques such as microwave-assisted synthesis or catalytic hydrogenation are often employed to improve yield and purity. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures precise quality control, a critical factor for regulatory compliance in pharmaceutical applications.

From an industrial perspective, ethyl 2-[2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazol-1-yl]acetate is gaining traction as an intermediate in the production of high-value fine chemicals. Its compatibility with parallel synthesis methodologies makes it suitable for combinatorial chemistry libraries, accelerating the discovery of novel bioactive molecules. Furthermore, its stability under standard storage conditions (recommended at 2–8°C in inert atmospheres) ensures long-term usability for research and development.

Environmental and safety profiles of CAS No. 339112-65-1 are rigorously evaluated. While not classified as hazardous under standard protocols, proper handling with personal protective equipment (PPE) is advised due to its powdered form and potential respiratory sensitivity. Disposal should follow OECD guidelines for organic waste, reflecting the industry’s shift toward eco-friendly practices.

Future research directions for this compound may explore its structure-activity relationships (SAR) to optimize efficacy in target applications. Computational modeling using AI-driven drug design tools could further unlock its potential, aligning with the growing intersection of cheminformatics and experimental chemistry. As regulatory frameworks evolve, ethyl 2-[2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazol-1-yl]acetate is poised to remain a key player in innovative chemical solutions.